4-Ethoxy-1,1,1-trifluoro-3-buten-2-one

• IUPAC Name: (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
• InChI: InChI=1S/C6H7F3O2/c1-2-11-4-3-5(10)6(7,8)9/h3-4H,2H2,1H3/b4-3+
• InChI Key: YKYIFUROKBDHCY-ONEGZZNKSA-N
• Canonical SMILES: CCOC=CC(=O)C(F)(F)F
• Isomeric SMILES: CCO/C=C/C(=O)C(F)(F)F
• Molecular Formula: C6H7F3O2
• DSSTOX Substance ID: DTXSID801033246
• Molecular Weight: 168.11 g/mol
• Physical Description: Liquid
• CAS RN: 59938-06-6, 17129-06-5

Description

4-Ethoxy-1,1,1-trifluoro-3-buten-2-one is an organic compound with the chemical formula C4H6F3O. It is a colorless liquid with a strong odor and is soluble in organic solvents. The compound is used as a precursor in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and fragrances. It is also used as a solvent in some industrial processes. The compound has been studied for its potential use in various scientific research applications.

Scientific Research Applications

Organic Building Blocks

.

Reaction with Phenylmagnesium Bromide

.

Reaction with Organozinc Compounds

.

[4+2] Cycloaddition Product

.

Hydrolysis Product

.

Synthesis of N-Protected Amino Acids

.

Synthesis of 4-Dialkylamino-1,1,1-Trifluorobut-3-Ene-2-Ones

.

Synthesis of β-Alkyl- or Dialkylamino Substituted Enones Bearing a CF3 Group

.

Mechanism of Action

Target of Action

The primary target of 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one is amino acids . The compound interacts with these biomolecules, leading to the formation of N-protected amino acids . These N-protected amino acids play a crucial role in peptide synthesis .

Mode of Action

4-Ethoxy-1,1,1-trifluoro-3-buten-2-one reacts with phenylmagnesium bromide to afford ethoxy group substitution products . It also reacts with organozinc compounds to yield products arising from 1,2-addition to the carbonyl group .

Biochemical Pathways

The compound is involved in the synthesis of 4-dialkylamino-1,1,1-trifluorobut-3-ene-2-ones and β-alkyl- or dialkylamino substituted enones bearing a CF3 group . These products are formed as a result of the compound’s interaction with its targets and subsequent biochemical reactions.

Pharmacokinetics

The compound’s physical properties such as itsliquid form , boiling point of 51-53 °C/12 mmHg , and density of 1.18 g/mL at 25 °C may influence its pharmacokinetic behavior.

Result of Action

The interaction of 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one with its targets leads to the formation of N-protected amino acids . These amino acids are crucial for peptide synthesis , indicating the compound’s potential utility in biochemical research and pharmaceutical applications.

Action Environment

The compound is a flammable liquid and should be kept away from fire and high temperatures . It should also be stored at a temperature of 2-8°C . Prolonged contact with skin and inhalation of its vapors should be avoided, and appropriate protective equipment such as gloves, goggles, and protective clothing should be worn when handling the compound . These environmental factors can influence the compound’s action, efficacy, and stability.

Synthesis routes and methods I

Procedure details

In 150 ml of methylene chloride, 21 ml (0.22 mol) of ethyl vinyl ether and 26.1 g (0.33 mol) of pyridine were dissolved, and 43.8 g (0.33 mol) of trifluoroacetyl chloride was blown into this solution over a period of 30 minutes at room temperature. The mixture was further stirred at room temperature for 2.5 hours. Then, the reaction solution was extracted by an addition of 100 ml of methylene chloride and 100 ml of ice water.

Synthesis routes and methods II

Procedure details

Reaction between ethyl vinyl ether and trifluoroacetyl chloride to form 4-ethoxy-1,1,1-trifluoro-3-buten-2-one (“ETFBO”) in the absence of an acid-capturing agent and in the presence of a stabilizer for the alkenone that is to be prepared.

Q & A

A: ETFBO acts as an electrophilic building block in various reactions. Its primary mode of interaction involves nucleophilic attack at the β-carbon of the enone system. [] This initial addition can then trigger a series of transformations, ultimately leading to the formation of diverse trifluoromethylated heterocycles, such as thiophenes, furans, pyrroles, and piperazines. []

A: ETFBO is represented by the molecular formula C7H9F3O and has a molecular weight of 166.14 g/mol. [] While the provided abstracts don't include specific spectroscopic data, its structure can be confirmed using techniques like 1H NMR, 19F NMR, and combustion analysis. []

A: ETFBO is prone to oxidation, polymerization, and hydrolysis, necessitating its preparation and storage under inert conditions. [] For optimal results, it is recommended to use freshly prepared ETFBO. [] Specific details regarding its compatibility with other materials require further investigation.

A: While ETFBO itself might not act as a catalyst, its unique structure enables participation in various catalyzed reactions. For instance, in the presence of zinc chloride, ETFBO reacts with aldehydes and ammonia to yield 4-trifluoromethyl-1,2-dihydropyrimidines. [, ] This one-pot synthesis highlights its utility in constructing valuable heterocyclic scaffolds. Additionally, Lewis acids like boron trifluoride etherate facilitate its reaction with silyl enol ethers, producing trifluoromethylated spiro or fused cyclic compounds. []

ANone: The provided abstracts do not offer insights into the computational chemistry or modeling of ETFBO. Exploring its reactivity and properties through computational approaches could provide valuable information for future research.

A: The presence of the trifluoromethyl group is crucial for ETFBO's reactivity. Modifications to the ethoxy group or the introduction of substituents on the double bond can influence its reactivity and selectivity in various reactions. For example, the reaction of 3-bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one (a derivative of ETFBO) with benzenethiols in the presence of InCl3•4H2O leads to both addition-elimination and substitution products, with the product ratio being influenced by the substituents on the benzenethiol. []

A: The provided abstracts primarily highlight the need to use freshly prepared ETFBO due to its susceptibility to degradation. [] Research focusing on specific formulation strategies to improve its stability and bioavailability would be beneficial.

ANone: The provided research focuses on ETFBO's synthetic utility as a building block for various compounds. Information on its PK/PD properties, ADME profile, and in vivo activity would require further investigation, especially if considering its application in pharmaceutical development.

A: The focus of the provided abstracts is on the synthetic application of ETFBO for constructing diverse chemical entities. [, , , , , , , , , , , , , ] Information on its biological activity, in vitro or in vivo efficacy would necessitate further investigation.

A: Common analytical techniques such as gas chromatography (GC), 1H NMR, 19F NMR, and combustion analysis are suggested for the analysis of ETFBO purity and characterization. [] Further exploration of specific analytical methods for quantifying and monitoring ETFBO in complex matrices would be valuable.